Cas no 111374-71-1 (3-Pyridinecarboxylicacid, 2-amino-5-fluoro-6-methoxy-, methyl ester)

3-Pyridinecarboxylicacid, 2-amino-5-fluoro-6-methoxy-, methyl ester structure
111374-71-1 structure
Product Name:3-Pyridinecarboxylicacid, 2-amino-5-fluoro-6-methoxy-, methyl ester
CAS No:111374-71-1
MF:C8H9FN2O3
MW:200.167065382004
CID:129237
PubChem ID:14050997
Update Time:2025-04-18

3-Pyridinecarboxylicacid, 2-amino-5-fluoro-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 2-amino-5-fluoro-6-methoxy-, methyl ester
    • 3-Pyridinecarboxylicacid,2-amino-5-fluoro-6-methoxy-,methylester(9CI)
    • 111374-71-1
    • METHYL 2-AMINO-5-FLUORO-6-METHOXYPYRIDINE-3-CARBOXYLATE
    • Inchi: 1S/C8H9FN2O3/c1-13-7-5(9)3-4(6(10)11-7)8(12)14-2/h3H,1-2H3,(H2,10,11)
    • InChI Key: KXNXPBHMWXXNHW-UHFFFAOYSA-N
    • SMILES: FC1=C(N=C(C(C(=O)OC)=C1)N)OC

Computed Properties

  • Exact Mass: 200.06000
  • Monoisotopic Mass: 200.05972032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • PSA: 74.44000
  • LogP: 1.17930
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